CID 71336947

• CAS No.: 113066-42-5
• Molecular Formula: Er4Tl5
• Molecular Weight: 1690.95 g/mol
• InChI: InChI=1S/4Er.5Tl
• InChI Key: WXZYDRYCHCCNPS-UHFFFAOYSA-N
• Canonical SMILES: [Er].[Er].[Er].[Er].[Tl].[Tl].[Tl].[Tl].[Tl]

Description

Compound “CID 71336947” is a chemical entity registered in the PubChem database. It is known for its unique chemical structure and properties, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 71336947” involves specific chemical reactions under controlled conditions. The exact synthetic routes and reaction conditions are detailed in various scientific publications and patents. For instance, one method involves the use of specific reagents and catalysts to achieve the desired chemical transformation .

Industrial Production Methods: Industrial production of compound “this compound” typically involves large-scale chemical processes. These processes are designed to maximize yield and purity while minimizing costs and environmental impact. The methods often include steps such as purification, crystallization, and quality control to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions: Compound “CID 71336947” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications .

Common Reagents and Conditions: The reactions involving compound “this compound” often require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions might use reducing agents like sodium borohydride or lithium aluminum hydride .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce various substituted compounds with different functional groups .

Scientific Research Applications

Compound “CID 71336947” has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex molecules and materials.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug development and disease treatment.

Industry: It is used in various industrial processes, including the production of specialty chemicals and materials .

Mechanism of Action

Comparison with Other Similar Compounds: Compound “CID 71336947” can be compared with other similar compounds based on its chemical structure and properties. Similar compounds include those with analogous functional groups or structural motifs.

Uniqueness: The uniqueness of compound “this compound” lies in its specific chemical structure and the resulting properties. This makes it distinct from other compounds with similar applications or functions .

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

These compounds share certain similarities with “CID 71336947” but also have distinct differences that make each unique in its own right.